Cas no 21045-62-5 (4-Diethylamino-1,1,1-trifluorobut-3-en-2-one)

4-Diethylamino-1,1,1-trifluorobut-3-en-2-one structure
21045-62-5 structure
Product Name:4-Diethylamino-1,1,1-trifluorobut-3-en-2-one
CAS No:21045-62-5
MF:C8H12F3NO
MW:195.182192802429
CID:241934
PubChem ID:5702851
Update Time:2025-04-19

4-Diethylamino-1,1,1-trifluorobut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one,4-(diethylamino)-1,1,1-trifluoro-
    • 4-(DIETHYLAMINO)-1,1,1-TRIFLUOROBUT-3-EN-2-ONE
    • 4-Diethylamino-1,1,1-trifluorobut-3-en-2-one
    • AS-9816
    • (E)-4-(diethylamino)-1,1,1-trifluorobut-3-en-2-one
    • 3-Buten-2-one, 4-(diethylamino)-1,1,1-trifluoro-
    • 21045-62-5
    • MFCD00115108
    • (3E)-4-(diethylamino)-1,1,1-trifluorobut-3-en-2-one
    • (e)-4-diethylamino-1,1,1-trifluoro-3-buten-2-one
    • AKOS006228559
    • AKOS025309994
    • Inchi： 1S/C8H12F3NO/c1-3-12(4-2)6-5-7(13)8(9,10)11/h5-6H,3-4H2,1-2H3/b6-5+
    • InChI Key： QKPHMBNBSBNCJN-AATRIKPKSA-N
    • SMILES： FC(C(/C=C/N(CC)CC)=O)(F)F

Computed Properties

  • Exact Mass: 195.08700
  • Monoisotopic Mass: 195.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 20.3A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.115
  • Melting Point: 12-13°C
  • Boiling Point: 97-98°C 2mm
  • Flash Point: 46.8°C
  • Refractive Index: 1.4879
  • PSA: 20.31000
  • LogP: 1.97330

4-Diethylamino-1,1,1-trifluorobut-3-en-2-one Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT

4-Diethylamino-1,1,1-trifluorobut-3-en-2-one Customs Data

  • HS CODE：2922399090
  • Customs Data：

    China Customs Code:

    2922399090

    Overview:

    2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Diethylamino-1,1,1-trifluorobut-3-en-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
002970-5g
4-Diethylamino-1,1,1-trifluorobut-3-en-2-one
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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4-Diethylamino-1,1,1-trifluorobut-3-en-2-one
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Apollo Scientific
PC7356-1g
4-(Diethylamino)-1,1,1-trifluorobut-3-en-2-one
 21045-62-5 97%
1g
 £41.00 2024-05-25
Apollo Scientific
PC7356-5g
4-(Diethylamino)-1,1,1-trifluorobut-3-en-2-one
 21045-62-5 97%
5g
 £162.00 2025-02-21
Apollo Scientific
PC7356-10g
4-(Diethylamino)-1,1,1-trifluorobut-3-en-2-one
 21045-62-5 97%
10g
 £280.00 2025-02-21
Chemenu
CM342853-1g
4-Diethylamino-1,1,1-trifluorobut-3-en-2-one
 21045-62-5 95%+
1g
 $96 2023-02-02
Chemenu
CM342853-5g
4-Diethylamino-1,1,1-trifluorobut-3-en-2-one
 21045-62-5 95%+
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 $380 2023-02-02
Chemenu
CM342853-10g
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 21045-62-5 95%+
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 $720 2023-02-02

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